3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2,6-dimethoxybenzoate

• IUPAC Name: [3-(3-methoxyphenoxy)-4-oxochromen-7-yl] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C25H20O8/c1-28-15-6-4-7-16(12-15)32-22-14-31-21-13-17(10-11-18(21)24(22)26)33-25(27)23-19(29-2)8-5-9-20(23)30-3/h4-14H,1-3H3
• InChI Key: ZDKPKMDDQWBXJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=C(C=CC=C4OC)OC
• Molecular Formula: C25H20O8
• Molecular Weight: 448.4 g/mol
• CAS No.: 858770-11-3

Description

3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2,6-dimethoxybenzoate is a chemical compound that belongs to the class of flavonoids. It is also known as flavone-8-acetic acid ethyl ester (FAE), and it has been extensively studied for its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Antimicrobial and Antitumor Properties

• Antimicrobial and Antitumor Activities: Compounds structurally related to 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2,6-dimethoxybenzoate, such as griseofulvin and its derivatives, have demonstrated moderate antimicrobial and antitumor activities. This suggests potential applications in developing treatments against specific microbial infections and certain types of cancer (Xia et al., 2011).

Structural and Chemical Analysis

• Thermochemical Analysis: Studies on methoxyphenols and dimethoxybenzenes, which are structurally similar to the compound , have investigated their thermochemical properties. This research is crucial for understanding the stability and reactivity of such compounds under various conditions, which is essential for their potential applications in scientific research (Varfolomeev et al., 2010).

Biological and Pharmacological Research

• Anti-inflammatory Activity: Phenolic compounds like 1,4-dimethoxybenzene and 3,7-dihydroxy-4H-chromen-4-one have shown inhibitory effects on LPS-induced NO production in cells, indicating potential anti-inflammatory properties. These findings can guide further research into the anti-inflammatory applications of structurally related compounds like this compound (Min & Cuong, 2013).

Synthesis and Material Science

• Synthesis of Derivatives: Research on the synthesis of chromen-4-one derivatives via reactions like Friedel-Crafts acylation highlights the potential of this compound in the development of new chemical entities. These synthetic pathways are crucial for expanding the range of applications in material science and pharmacology (Bam & Chalifoux, 2018).